Cas no 886939-13-5 (ethyl 4-(2-{4-(1H-pyrrol-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate)

• Product Name: ethyl 4-(2-{4-(1H-pyrrol-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate
• CAS No: 886939-13-5
• MF: C₂₁H₁₉N₅O₃S₂
• MW: 453.537261247635
• CID: 5477976
• Update Time: 2025-10-24

ethyl 4-(2-{4-(1H-pyrrol-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• SRMYVZBUSCPXLM-UHFFFAOYSA-N
• ethyl 4-(2-{4-(1H-pyrrol-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate

• Inchi： 1S/C21H19N5O3S2/c1-2-29-20(28)15-7-9-16(10-8-15)22-18(27)14-31-21-24-23-19(17-6-5-13-30-17)26(21)25-11-3-4-12-25/h3-13H,2,14H2,1H3,(H,22,27)
• InChI Key： SRMYVZBUSCPXLM-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CSC2N(N3C=CC=C3)C(C3SC=CC=3)=NN=2)=O)C=C1

Additional information on ethyl 4-(2-{4-(1H-pyrrol-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate

Ethyl 4-(2-{4-(1H-pyrrol-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate: A Comprehensive Overview

Ethyl 4-(2-{4-(1H-pyrrol-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate (CAS No. 886939-13-5) is a complex organic compound with a diverse range of potential applications in the fields of pharmacology and materials science. This compound is characterized by its intricate molecular structure, which includes a benzoate ester group, a thiophene moiety, and a triazole ring system. These structural features contribute to its unique chemical properties and reactivity.

The benzoate ester group in this compound plays a significant role in its solubility and stability. Recent studies have shown that benzoate esters are widely used as intermediates in the synthesis of various pharmaceutical agents due to their ability to enhance drug bioavailability. The thiophene moiety, on the other hand, is known for its aromaticity and electron-withdrawing properties, which can influence the electronic characteristics of the molecule. This makes it an attractive component for applications in organic electronics and optoelectronics.

The triazole ring system within this compound is particularly noteworthy. Triazoles are heterocyclic compounds that are commonly used as ligands in coordination chemistry due to their ability to form stable metal complexes. In this compound, the triazole ring is further substituted with a pyrrole group, which adds additional functional diversity. Pyrrole derivatives are known for their biological activity and are often explored for their potential as anticancer agents or antimicrobial compounds.

Recent advancements in synthetic chemistry have enabled the precise control of molecular architectures like that of ethyl 4-(2-{4-(1H-pyrrol-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamido)benzoate. Researchers have developed novel methodologies for constructing such complex molecules using modular synthesis approaches. These methods not only improve the efficiency of synthesis but also allow for greater structural diversity, paving the way for the discovery of new materials with tailored properties.

In terms of applications, this compound has shown promise in several areas. Its sulfanyl group (a sulfur-containing functional group) contributes to its potential as a precursor for thiol-based materials. Thiols are widely used in the synthesis of nanoparticles, surface modifiers, and biocompatible polymers. Additionally, the presence of multiple heteroatoms in this molecule makes it an excellent candidate for catalytic applications. Recent studies have demonstrated that such compounds can act as efficient catalysts in organic transformations, particularly in reactions involving C-H activation or asymmetric synthesis.

Another area where ethyl 4-(2-{4-(1H-pyrrol-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-sulfanyl}acetamido)benzoate has garnered attention is in drug delivery systems. The combination of its hydrophilic benzoate ester group and hydrophobic thiophene moiety allows for the creation of amphiphilic molecules that can encapsulate drugs or imaging agents. This property has led to investigations into its use as a component in lipid nanoparticles or polymeric micelles for targeted drug delivery.

From an environmental perspective, this compound's stability and biodegradability are critical factors to consider. Recent research has focused on developing sustainable synthetic routes for such molecules to minimize their ecological footprint. Green chemistry principles have been applied to optimize reaction conditions, reduce waste generation, and utilize renewable feedstocks wherever possible.

In conclusion, ethyl 4-(2-{4-(1H-pyrrol_1_yl)-5-thiophen_2_ylethanamine}_triazole_sulfanyl_acetamide)benzoate (CAS No. 886939_13_5) represents a fascinating example of modern organic synthesis. Its unique structure endows it with versatile properties that make it a valuable tool across multiple disciplines. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in both academic and industrial settings.